Cas no 2112615-75-3 (4-Quinazolineacetic acid, 6-chloro-, methyl ester)

• Product Name: 4-Quinazolineacetic acid, 6-chloro-, methyl ester
• CAS No: 2112615-75-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD31558527
• CID: 5154511
• Update Time: 2026-03-03

4-Quinazolineacetic acid, 6-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolineacetic acid, 6-chloro-, methyl ester

• MDL： MFCD31558527
• Inchi： 1S/C11H9ClN2O2/c1-16-11(15)5-10-8-4-7(12)2-3-9(8)13-6-14-10/h2-4,6H,5H2,1H3
• InChI Key： FAQXOGWDGHPXMT-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(CC(OC)=O)N=C1

Additional information on 4-Quinazolineacetic acid, 6-chloro-, methyl ester

Recent Advances in the Study of 4-Quinazolineacetic acid, 6-chloro-, methyl ester (CAS: 2112615-75-3)

The compound 4-Quinazolineacetic acid, 6-chloro-, methyl ester (CAS: 2112615-75-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have focused on its structural optimization, mechanism of action, and pharmacological properties, positioning it as a promising candidate for further drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of 4-Quinazolineacetic acid, 6-chloro-, methyl ester derivatives. The research highlighted its efficacy in inhibiting epidermal growth factor receptor (EGFR) tyrosine kinase activity, a critical target in cancer therapy. The study employed molecular docking and in vitro assays to demonstrate the compound's binding affinity and selectivity, providing a foundation for the design of novel EGFR inhibitors with improved pharmacokinetic profiles.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular signaling pathways associated with apoptosis and proliferation. A separate study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-Quinazolineacetic acid, 6-chloro-, methyl ester derivatives exhibited potent antiproliferative effects against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies.

In addition to its anticancer properties, recent research has also explored the antimicrobial potential of 4-Quinazolineacetic acid, 6-chloro-, methyl ester. A 2024 study in the European Journal of Medicinal Chemistry demonstrated its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its utility in addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its drug-like properties, including solubility and metabolic stability. Collaborative studies between academic and industrial researchers are underway to advance this compound through preclinical development, with the goal of identifying lead candidates for clinical evaluation.

In conclusion, 4-Quinazolineacetic acid, 6-chloro-, methyl ester (CAS: 2112615-75-3) represents a versatile and pharmacologically active scaffold with applications in oncology and infectious disease. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents that address unmet medical needs in these critical areas of healthcare.